Cas no 1805285-75-9 (2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine)
2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine
-
- Inchi: 1S/C8H5BrF2N2O/c9-2-6-7(14)4(3-12)1-5(13-6)8(10)11/h1,8,14H,2H2
- InChI Key: ORNKIVJXQXDDIW-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(C#N)C=C(C(F)F)N=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 2
- Topological Polar Surface Area: 56.9
2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029046521-1g |
2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine |
1805285-75-9 | 97% | 1g |
$1,564.50 | 2022-04-01 |
2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine
Comprehensive Overview of 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805285-75-9)
The compound 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805285-75-9) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, cyano, and difluoromethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in medicinal chemistry and crop protection applications.
In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to enzymatic degradation. This characteristic aligns with the growing trend of fluorine incorporation in drug design, a topic frequently searched by chemists and pharmacologists.
The bromomethyl moiety in this compound serves as a reactive handle for further functionalization, enabling the construction of complex molecular architectures. This feature is highly relevant to researchers exploring cross-coupling reactions and nucleophilic substitutions, which are central to modern synthetic chemistry. Additionally, the cyano group contributes to the compound's utility as a precursor for heterocyclic scaffolds, a subject of intense interest in drug discovery forums and publications.
From an industrial perspective, 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine is gaining attention for its potential role in developing sustainable agrochemicals. With the global push toward environmentally friendly pest control solutions, this compound's structural motifs are being investigated for their ability to enhance pesticide efficacy while minimizing ecological impact. This aligns with frequent searches on green chemistry and biodegradable agrochemicals across scientific databases.
The synthesis and applications of CAS No. 1805285-75-9 are often discussed in the context of structure-activity relationship (SAR) studies. Its well-defined crystalline properties and stability under various conditions make it a reliable candidate for X-ray crystallography analyses, a technique widely searched by structural biologists. Furthermore, the compound's solubility profile in organic solvents is frequently queried by process chemists optimizing large-scale production protocols.
In the realm of personalized medicine, derivatives of 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine are being explored for their potential in targeted therapies. This connects with trending searches about small molecule inhibitors and kinase modulators, as the pyridine core is a privileged structure in many FDA-approved drugs. The compound's hydrogen bond donor/acceptor pattern makes it particularly interesting for protein-ligand interaction studies.
Quality control aspects of 1805285-75-9 are another area of professional interest, with frequent searches on HPLC purification methods and spectroscopic characterization (NMR, MS) for this compound. The presence of multiple functional groups creates distinctive analytical signatures that are valuable for method development in analytical chemistry laboratories worldwide.
As regulatory requirements for chemical substances become more stringent, the toxicological profile of 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine is being carefully evaluated. This aligns with the pharmaceutical industry's focus on ICH guidelines and genotoxicity assessment, topics that dominate quality assurance discussions in research institutions.
The commercial availability of CAS 1805285-75-9 through specialty chemical suppliers has made it more accessible to researchers investigating heterocyclic chemistry innovations. Its growing presence in custom synthesis catalogs reflects the compound's importance in developing next-generation therapeutic candidates and agricultural solutions.
Looking forward, 2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine is poised to play a significant role in addressing current challenges in infectious disease treatment and crop resistance management. Its molecular framework offers numerous possibilities for creating derivatives with improved pharmacokinetic properties and biological activity, making it a compound worth watching in both academic and industrial research settings.
1805285-75-9 (2-(Bromomethyl)-4-cyano-6-(difluoromethyl)-3-hydroxypyridine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)